Cas no 80762-49-8 (Oxazole, 2-(3-chlorophenyl)-4,5-dihydro-4,4-dimethyl-)

• Product Name: Oxazole, 2-(3-chlorophenyl)-4,5-dihydro-4,4-dimethyl-
• CAS No: 80762-49-8
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 705061
• PubChem ID: 10798476
• Update Time: 2025-04-19

Oxazole, 2-(3-chlorophenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(3-chlorophenyl)-4,5-dihydro-4,4-dimethyl-
• 2-(3-chlorophenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(3-CHLOROPHENYL)-4,5-DIHYDRO-4,4-DIMETHYLOXAZOLE
• 2-(3-chlorophenyl)4,4-dimethyloxazoline
• 2-(3-chlorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 80762-49-8
• 2-(3-chlorophenyl)-4,4-dimethyloxazoline
• RHIGOVYZLUVMOO-UHFFFAOYSA-N
• SCHEMBL8491691
• DTXSID60445034
• 2-(3-Chlorophenyl)-4,4-dimethyl-2-oxazoline

• Inchi： 1S/C11H12ClNO/c1-11(2)7-14-10(13-11)8-4-3-5-9(12)6-8/h3-6H,7H2,1-2H3
• InChI Key： RHIGOVYZLUVMOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C)(C)CO1

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes